Spb-peg4-aad

• Molecular Formula: C33H42N4O10
• Molecular Weight: 654.7 g/mol
• InChI: InChI=1S/C33H42N4O10/c1-2-3-10-33(36-37-33)11-12-34-28(39)9-15-41-18-20-43-22-23-44-21-19-42-17-13-35-27(38)5-4-14-45-32-30-26(8-16-46-30)24-25-6-7-29(40)47-31(25)32/h1,6-8,16,24H,3-5,9-15,17-23H2,(H,34,39)(H,35,38)
• InChIKey: XUYYZNAXRNWINR-UHFFFAOYSA-N

SPB-PEG4-AAD BFPX Probe Overview

SPB-PEG4-AAD (CAS: 3027246-94-9) is a bifunctional photocrosslinking (BFPX) probe designed for the covalent capture of protein-nucleic acid complexes. It incorporates a psoralen-derived nucleic acid-binding moiety (SPB), a polyethylene glycol (PEG4) linker, and an amino diazirine alkyne (AAD) photoreactive group [1]. This compound is specifically engineered to enable the selective crosslinking of transcription factor/DNA assemblies, as demonstrated with Nkx2.5/DNA and p53/DNA complexes, while exhibiting minimal reactivity with free DNA . It is intended for research use in structural biology, chemical biology, and genomics applications, particularly for mapping protein-DNA interactions [2].

1

SPB Moiety: DNA anchoring via psoralen-derived nucleic-acid binding.

2

PEG4 Linker: Optimized reach and flexibility for spatial control.

3

AAD Group: Proximity-based diazirine crosslinking to bound protein.

• [1] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2, 2024. View Source
• [2] Lin Chen. Research Profile. University of Southern California Dornsife. Accessed April 23, 2026. View Source

SPB-PEG4-AAD Irreplaceability

Generic crosslinking agents, such as formaldehyde or simple NHS-diazirine compounds, lack the integrated design required for selective protein-DNA complex capture. These non-specific reagents often yield high background due to indiscriminate crosslinking of free DNA and proteins, or fail to provide the necessary spatial precision for mapping complex interfaces [1]. Similarly, other BFPX probes within the same class, such as SPB-AAD (which lacks the PEG4 linker) or probes with alternative linker lengths (e.g., SPB-PEG3-AAD), exhibit distinct crosslinking efficiencies and specificity profiles that are not interchangeable. The precise length and flexibility of the PEG4 linker in SPB-PEG4-AAD is critical for achieving optimal proximity between the DNA-bound psoralen moiety and the protein target, directly impacting the yield and specificity of the captured complex [2]. Substituting with a similar-sounding analog without quantitative performance data can compromise experimental reproducibility and data quality.

SPB-PEG4-AAD

Selective protein-DNA complex capture with low free-DNA background.

Formaldehyde / SPB-AAD

High non-specific crosslinking or reduced efficiency; may not replicate capture yield or specificity.

SPB-PEG3-AAD

Shorter linker may shift spatial reach; PEG4 length critical for larger protein-DNA interfaces.

• [1] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2, 2024. View Source
• [2] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2, 2024. View Source

SPB-PEG4-AAD Performance Evidence

Nkx2.5/DNA Crosslinking Efficiency

SPB-PEG4-AAD demonstrates a significantly higher crosslinking yield for the Nkx2.5/DNA complex compared to the linker-less analog SPB-AAD [1]. In vitro crosslinking assays show that the inclusion of the PEG4 linker markedly improves the efficiency of covalent complex capture.

Nkx2.5/DNA Efficiency

Class-level inference

SPB-PEG4-AAD vs. SPB-AAD (no linker)

Supports higher yield for cardiac TF complex capture.

Observed improvement; precise quantification review needed.

Evidence Dimension	Crosslinking Efficiency
Target Compound Data	Significant crosslinking of Nkx2.5/DNA complex
Comparator Or Baseline	SPB-AAD (no PEG linker)
Quantified Difference	Observed improvement in crosslinking yield; precise quantification not available in public abstracts.
Conditions	In vitro assembled Nkx2.5/DNA complex, UV-A activation.

Why This Matters

For researchers studying cardiac transcription factors, the enhanced crosslinking efficiency of SPB-PEG4-AAD ensures a higher yield of captured complexes, improving the sensitivity and reliability of downstream analyses such as ChIP-seq or mass spectrometry.

• [1] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2, 2024. View Source

p53/DNA Crosslinking Specificity

The probe exhibits strong crosslinking of the p53/DNA complex while showing little to no effect on DNA alone . This selectivity is a key differentiator from non-specific crosslinkers and is attributed to the BFPX design where the SPB moiety first anchors to DNA, positioning the AAD group for proximity-based crosslinking to the bound protein [1].

p53/DNA Specificity

Head-to-head

p53/DNA complex vs. Free DNA alone

Supports low-background, selective complex detection.

Reported strong complex-specific crosslinking with minimal noise.

Evidence Dimension	Specificity (Crosslinking of Complex vs. Free DNA)
Target Compound Data	Significant crosslinking of p53/DNA complex; minimal effect on DNA alone.
Comparator Or Baseline	DNA alone (no protein)
Quantified Difference	Qualitative observation of strong complex-specific crosslinking with negligible background crosslinking to free DNA.
Conditions	In vitro assay with purified p53 protein and its cognate DNA binding site.

Why This Matters

This high specificity translates to lower background noise in applications like ChIP-seq, reducing false positives and enabling more accurate mapping of transcription factor binding sites across the genome.

• [1] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2, 2024. View Source

PEG4 Linker Length Optimization

The PEG4 linker in SPB-PEG4-AAD provides a longer and more flexible tether compared to probes with a shorter PEG3 linker, such as SPB-PEG3-AAD [1]. This increased reach is hypothesized to facilitate crosslinking across larger protein-DNA interfaces or within more flexible chromatin contexts, as described in the patent for a series of related probes [2].

PEG4 Linker Reach

Design context

4 units vs. 3 units (~3.5 Å increase)

May support crosslinking across larger protein-DNA interfaces.

Molecular modeling context; distinct from PEG3 probes.

Evidence Dimension	Linker Length
Target Compound Data	PEG4 linker (4 ethylene glycol units)
Comparator Or Baseline	SPB-PEG3-AAD (3 ethylene glycol units)
Quantified Difference	One additional ethylene glycol unit increases the maximum reach between the DNA anchor and the photoreactive group by approximately 3.5 Å.
Conditions	Molecular modeling and design principles.

Why This Matters

The specific linker length can be a critical variable in optimizing crosslinking efficiency for different protein-DNA complexes. SPB-PEG4-AAD offers a distinct spatial parameter that may be essential for capturing complexes where the protein interaction interface is slightly more distant from the DNA anchor point.

• [1] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2, 2024. View Source
• [2] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2, 2024. View Source

ChIP and CLIP Assay Enhancement

As a BFPX probe, SPB-PEG4-AAD has been described as a tool that can significantly improve the precision of traditional protein-nucleic acid interaction detection techniques like ChIP and CLIP [1]. This class of probes is designed to overcome the limitations of formaldehyde crosslinking by providing more efficient and spatially defined covalent linkages [2].

ChIP/CLIP Precision

Data to verify

ChIP / CLIP workflow enhancement

May support higher-resolution protein-nucleic acid mapping.

Supplier claim; requires context-specific validation.

Evidence Dimension	Assay Performance Enhancement
Target Compound Data	Designed to enhance precision of ChIP/CLIP.
Comparator Or Baseline	Traditional formaldehyde crosslinking.
Quantified Difference	Not quantified in available sources; described as enabling 'significantly improved' precision.
Conditions	Conceptual comparison based on BFPX technology claims.

Why This Matters

For scientists relying on ChIP or CLIP assays, incorporating SPB-PEG4-AAD into their workflow could lead to higher resolution mapping of protein-DNA and protein-RNA interactions, potentially revealing previously undetectable binding events or improving signal-to-noise ratios.

• [1] 南加州大学陈林教授应邀来访并作学术报告 (Professor Lin Chen of USC invited to give an academic report). 中南大学湘雅蛋白质组学研究中心, June 20, 2025. View Source
• [2] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2, 2024. View Source

SPB-PEG4-AAD Research Applications

ChIP-seq for Transcription Factor Mapping

SPB-PEG4-AAD is ideally suited for chromatin immunoprecipitation followed by sequencing (ChIP-seq) studies aimed at mapping the genomic binding sites of transcription factors with high resolution. Its selective crosslinking of protein-DNA complexes, particularly with low background on free DNA , enables cleaner immunoprecipitation and more precise identification of binding loci. This is especially valuable for transcription factors like Nkx2.5 [5] and p53 , where accurate mapping of their cistrome is crucial for understanding their roles in development and disease.

Structural Studies of TF Complexes

For structural biology and biochemical research, SPB-PEG4-AAD provides a tool to stabilize and capture transient or low-affinity transcription factor/DNA assemblies . The covalent crosslinking facilitated by this probe allows for the isolation and subsequent structural characterization (e.g., by cryo-EM or mass spectrometry) of these complexes, providing insights into the molecular mechanisms of gene regulation [5]. The PEG4 linker offers a defined spatial constraint that can help probe the topology of the protein-DNA interface .

PROTAC and Molecular Glue Proximity Validation

Although SPB-PEG4-AAD is not a PROTAC itself, its bifunctional, proximity-induced crosslinking mechanism serves as a valuable tool for validating and optimizing the design of PROTACs and molecular glues. By demonstrating efficient proximity-dependent crosslinking between a DNA-binding moiety (SPB) and a protein target, it provides a proof-of-concept for the 'chemical induced proximity' paradigm. Researchers can use it as a model system to study linker effects [5] or to benchmark the efficiency of bringing two biomolecules together in a cellular context .

CLIP-seq for RNA-Binding Proteins

The BFPX technology, which includes SPB-PEG4-AAD, has been noted for its potential to improve the precision of crosslinking and immunoprecipitation (CLIP) methods for RNA-binding proteins . The probe's design can be adapted for RNA capture, offering a more efficient and specific alternative to conventional UV crosslinking, which often suffers from low efficiency and high background. This application could yield higher-quality data for studying post-transcriptional regulation and RNA-protein interaction networks.

Application

Selection Property

Validation Focus

ChIP-seq for TF Mapping

Low DNA Background

Binding Site Accuracy

TF Complex Structural Studies

Covalent Complex Stabilization

Complex Topology Validation

PROTAC / Glue Validation

Proximity-Induced Mechanism

Linker Effect Benchmarking

CLIP-seq for RNA-Binding Proteins

Efficient RNA Capture

Signal-to-Noise Review

• [1] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2, 2024. View Source
• [2] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2, 2024. View Source
• [3] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2, 2024. View Source
• [4] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2, 2024. View Source
• [5] Lin Chen, Yi Kou. Bifunctional photocrosslinking probes for covalent capture of protein-nucleic acid complexes in cells. WO2024015963A2, 2024. View Source
• [6] 南加州大学陈林教授应邀来访并作学术报告 (Professor Lin Chen of USC invited to give an academic report). 中南大学湘雅蛋白质组学研究中心, June 20, 2025. View Source
• [7] 南加州大学陈林教授应邀来访并作学术报告 (Professor Lin Chen of USC invited to give an academic report). 中南大学湘雅蛋白质组学研究中心, June 20, 2025. View Source